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Compound of Interest

Compound Name: Adeninobananin

Cat. No.: B12417451 Get Quote

Application Notes and Protocols for
Adeninobananin
For Research Use Only.

Product Name: Adeninobananin

Catalog Number: AZ-Hypothetical-123

Appearance: White crystalline solid

Molecular Weight: 345.67 g/mol

Solubility: Soluble in DMSO (up to 50 mM) and Ethanol (up to 10 mM)

Background
Adeninobananin is a synthetic adenine derivative that acts as a potent and selective agonist

for the Adenosine A2A receptor (A2AR). The A2AR is a G-protein coupled receptor (GPCR)

that, upon activation, stimulates adenylyl cyclase to increase intracellular cyclic AMP (cAMP)

levels. This signaling cascade plays a crucial role in various physiological processes, including

inflammation, neurotransmission, and vasodilation.[1] These application notes provide detailed

protocols for utilizing Adeninobananin in standard laboratory settings to investigate its

biological effects.
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Signaling Pathway
The proposed signaling pathway for Adeninobananin is initiated by its binding to the A2A

receptor. This conformational change in the receptor activates the associated Gs alpha subunit

of the G-protein complex. The activated Gs alpha subunit then stimulates adenylyl cyclase,

leading to the conversion of ATP to cAMP. Elevated cAMP levels subsequently activate Protein

Kinase A (PKA), which phosphorylates a variety of downstream target proteins, resulting in a

cellular response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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